2-(butan-2-ylsulfanyl-ethoxy-phosphoryl)sulfanylbutane
2-(butan-2-ylsulfanyl-ethoxy-phosphoryl)sulfanylbutane
Cadusafos is an organic thiophosphate and an organothiophosphate insecticide. It has a role as an EC 3.1.1.7 (acetylcholinesterase) inhibitor, a nematicide and an agrochemical.
Brand Name:
Vulcanchem
CAS No.:
103735-82-6
VCID:
VC0021734
InChI:
InChI=1S/C10H23O2PS2/c1-6-9(4)14-13(11,12-8-3)15-10(5)7-2/h9-10H,6-8H2,1-5H3
SMILES:
CCC(C)SP(=O)(OCC)SC(C)CC
Molecular Formula:
C10H23O2PS2
Molecular Weight:
270.4 g/mol
2-(butan-2-ylsulfanyl-ethoxy-phosphoryl)sulfanylbutane
CAS No.: 103735-82-6
Main Products
VCID: VC0021734
Molecular Formula: C10H23O2PS2
Molecular Weight: 270.4 g/mol
| CAS No. | 103735-82-6 |
|---|---|
| Product Name | 2-(butan-2-ylsulfanyl-ethoxy-phosphoryl)sulfanylbutane |
| Molecular Formula | C10H23O2PS2 |
| Molecular Weight | 270.4 g/mol |
| IUPAC Name | 2-[butan-2-ylsulfanyl(ethoxy)phosphoryl]sulfanylbutane |
| Standard InChI | InChI=1S/C10H23O2PS2/c1-6-9(4)14-13(11,12-8-3)15-10(5)7-2/h9-10H,6-8H2,1-5H3 |
| Standard InChIKey | KXRPCFINVWWFHQ-UHFFFAOYSA-N |
| SMILES | CCC(C)SP(=O)(OCC)SC(C)CC |
| Canonical SMILES | CCC(C)SP(=O)(OCC)SC(C)CC |
| Colorform | Colorless to yellow liquid Light to dark-gray amorphous granules |
| Flash Point | 129.4 °C (Seta closed cup) |
| Description | Cadusafos is an organic thiophosphate and an organothiophosphate insecticide. It has a role as an EC 3.1.1.7 (acetylcholinesterase) inhibitor, a nematicide and an agrochemical. |
| Shelf Life | Stable up to 50 °C. Half-life in light <115 days. |
| Solubility | 9.17e-04 M In water, 245 mg/L at 25 °C Miscible with acetone, acetonitrile, dichloromethane, ethyl acetate, toluene, methanol, isopropanol, and heptane. |
| Synonyms | cadusafos O-ethyl, S-bis(1-methylpropyl)phosphorodithioate |
| Vapor Pressure | 9.00e-04 mmHg 1.2X10+2 mPa /9.0X10-4 mm Hg/ at 25 °C |
| PubChem Compound | 91752 |
| Last Modified | Nov 11 2021 |
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